2-(2-methoxyethyl)-9-[(6-methylimidazo[1,2-a]pyridin-2-yl)carbonyl]-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 2-(2-methoxyethyl)-9-(6-methylimidazo[1,2-a]pyridine-2-carbonyl)-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C21H28N4O3/c1-16-3-4-18-22-17(14-25(18)13-16)20(27)23-9-7-21(8-10-23)6-5-19(26)24(15-21)11-12-28-2/h3-4,13-14H,5-12,15H2,1-2H3
• InChI Key: AEOAIRLEMMVRIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C=C(N=C2C=C1)C(=O)N3CCC4(CCC(=O)N(C4)CCOC)CC3
• Molecular Formula: C21H28N4O3
• Molecular Weight: 384.5 g/mol

Description

The compound belongs to a class of chemicals with significant interest due to their complex molecular structure and potential for various applications in chemistry and pharmacology. Although specific studies directly addressing all characteristics of this compound were not found, research on similar compounds provides insights into its likely properties and the methodologies for its synthesis and analysis.

Synthesis Analysis

The synthesis of similar compounds involves multi-step chemical reactions that are carefully designed to construct the complex molecular framework. For instance, synthesis approaches for related imidazo[1,2-a]pyridines and diazaspiro[5.5]undecane derivatives typically employ intramolecular spirocyclization of pyridine substrates and subsequent functionalization steps to introduce various substituents (Parameswarappa & Pigge, 2011). These methodologies highlight the complexity and the precision required in the synthesis of such intricate molecules.

Molecular Structure Analysis

The molecular structure of compounds within this category often features a spirocyclic core, as indicated by the diazaspiro[5.5]undecane moiety, which is known for its unique three-dimensional conformation. X-ray crystallography and computational studies, such as Density Functional Theory (DFT), are pivotal in elucidating the exact spatial arrangement of atoms in these molecules, offering insights into their stereochemical properties and reactivity profiles (Zeng, Wang, & Zhang, 2021).